Cas no 2060028-37-5 (({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)(pentan-3-yl)amine)

• Product Name: ({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)(pentan-3-yl)amine
• CAS No: 2060028-37-5
• MF: C₁₃H₂₄N₄O
• MW: 252.355862617493
• MDL: MFCD30500899
• CID: 5222135
• PubChem ID: 137703631
• Update Time: 2025-06-03

({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)(pentan-3-yl)amine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, N-(1-ethylpropyl)-1-[(tetrahydro-3-furanyl)methyl]-
• ({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)(pentan-3-yl)amine

• MDL： MFCD30500899
• Inchi： 1S/C13H24N4O/c1-3-12(4-2)14-7-13-9-17(16-15-13)8-11-5-6-18-10-11/h9,11-12,14H,3-8,10H2,1-2H3
• InChI Key： AFOWOLXLPGSFKG-UHFFFAOYSA-N
• SMILES： N1(CC2CCOC2)C=C(CNC(CC)CC)N=N1

Additional information on ({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)(pentan-3-yl)amine

Introduction to Compound CAS No. 2060028-37-5: ({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)(pentan-3-yl)amine

The compound with CAS No. 2060028-37-5, named as ({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)(pentan-3-yl)amine, is a structurally complex organic molecule that has garnered attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups and structural motifs, which make it a promising candidate for various applications in drug discovery, catalysis, and advanced materials.

At its core, the molecule features a 1H-1,2,3-triazole ring system, which is a heterocyclic aromatic compound known for its stability and reactivity. The triazole ring is further substituted with an oxolan (tetrahydrofuran) moiety at the 4-position. This substitution introduces additional electronic and steric effects that can influence the molecule's reactivity and solubility properties. The oxolan group is connected via a methylene bridge (-CH₂-) to the triazole ring, creating a flexible linkage that may enhance the molecule's ability to adopt various conformations.

Another key feature of this compound is the pentan-3-yl group attached to the triazole ring via a methylene bridge. The pentanoyl group introduces aliphatic character to the molecule, potentially improving its hydrophobicity and compatibility with non-polar solvents. This combination of aromatic and aliphatic moieties makes the compound versatile in terms of its potential interactions with other molecules.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. For instance, researchers have explored the use of triazoles as replacements for amides or ureas in peptide mimetics, leveraging their stability and potential for hydrogen bonding. The presence of both oxolan and pentanoyl groups in this compound suggests that it could serve as a valuable building block for constructing bioactive molecules with tailored properties.

In terms of synthesis, this compound likely involves a multi-step process that incorporates both traditional organic synthesis techniques and modern catalytic methods. The formation of the triazole ring could be achieved through click chemistry methodologies such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is renowned for its efficiency and selectivity. The subsequent functionalization with oxolan and pentanoyl groups would require careful optimization to ensure high yields and purity.

From an applications standpoint, this compound has potential uses in drug delivery systems due to its structural flexibility and ability to form stable conjugates with other biomolecules. Additionally, its unique electronic properties may make it suitable for use in organic electronics or as a ligand in transition metal catalysis.

In conclusion, ({1-(oxolan-3-yl)methyl -1H -1 , 2 , 3 -triazol -4 yl}methyl)(pentan -3 yl)amine represents an intriguing addition to the landscape of organic compounds with diverse functional groups. Its structural features position it as a valuable tool for researchers exploring new frontiers in chemical synthesis and materials science.